Cas no 2803456-29-1 (tert-Butyl imidazo[1,2-a]pyridin-7-ylcarbamate)

• Product Name: tert-Butyl imidazo[1,2-a]pyridin-7-ylcarbamate
• CAS No: 2803456-29-1
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5140647
• PubChem ID: 163201345
• Update Time: 2025-10-29

tert-Butyl imidazo[1,2-a]pyridin-7-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl imidazo[1,2-a]pyridin-7-ylcarbamate
• F74733
• 7-(Boc-amino)-imidazo[1,2-a]pyridine
• tert-butyl N-{imidazo[1,2-a]pyridin-7-yl}carbamate
• 2803456-29-1
• tert-butyl H-imidazo[1,2-a]pyridin-7-ylcarbamate
• tert-butyl N-imidazo[1,2-a]pyridin-7-ylcarbamate

• Inchi： 1S/C12H15N3O2/c1-12(2,3)17-11(16)14-9-4-6-15-7-5-13-10(15)8-9/h4-8H,1-3H3,(H,14,16)
• InChI Key： NQRKVICFZHWSKT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN2C=CN=C2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.6

Additional information on tert-Butyl imidazo[1,2-a]pyridin-7-ylcarbamate

Comprehensive Overview of tert-Butyl imidazo[1,2-a]pyridin-7-ylcarbamate (CAS No. 2803456-29-1)

tert-Butyl imidazo[1,2-a]pyridin-7-ylcarbamate (CAS No. 2803456-29-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The tert-butyl group in its structure enhances its stability and bioavailability, making it a promising candidate for further studies.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their relevance in treating inflammatory diseases and neurological disorders. The CAS No. 2803456-29-1 compound stands out due to its carbamate functional group, which is often associated with improved pharmacokinetic properties. This has led to a growing interest in its synthesis and optimization, with many researchers focusing on green chemistry approaches to reduce environmental impact. The compound's potential as a building block for drug development aligns with the current trend toward personalized medicine and targeted therapies.

One of the most frequently asked questions about tert-Butyl imidazo[1,2-a]pyridin-7-ylcarbamate revolves around its solubility and stability under various conditions. Studies indicate that the tert-butyl moiety contributes to its lipophilicity, which is crucial for membrane permeability in drug delivery systems. Additionally, its imidazo[1,2-a]pyridine core is known to interact with biological targets such as G-protein-coupled receptors (GPCRs), making it a valuable scaffold for medicinal chemistry. These properties have sparked discussions in online forums and scientific communities, particularly among those interested in small molecule therapeutics.

The synthesis of CAS No. 2803456-29-1 typically involves multi-step reactions, including the introduction of the carbamate group via condensation reactions. Recent advancements in catalytic methods have improved yields and reduced byproducts, addressing concerns about scalability. This progress is particularly relevant to industries prioritizing sustainable manufacturing practices. Furthermore, the compound's compatibility with high-throughput screening techniques has made it a favorite among researchers exploring large libraries of bioactive molecules.

From an SEO perspective, keywords like "imidazo[1,2-a]pyridine synthesis", "tert-butyl carbamate derivatives", and "CAS 2803456-29-1 applications" are highly searched in academic and industrial circles. These terms reflect the compound's versatility and its potential to address unmet medical needs. As the scientific community continues to uncover its mechanisms of action, tert-Butyl imidazo[1,2-a]pyridin-7-ylcarbamate is poised to play a pivotal role in next-generation therapeutics. Its combination of structural novelty and functional adaptability ensures its place in the spotlight of modern chemical research.